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Compound of Interest

Compound Name: Indinavir Sulfate Ethanolate

Cat. No.: B15567020

Introduction

Indinavir sulfate is a potent and selective inhibitor of the Human Immunodeficiency Virus Type
1 (HIV-1) protease, an enzyme crucial for the viral life cycle.[1] By binding to the active site of
the protease, Indinavir prevents the cleavage of viral gag-pol polyprotein precursors, which
leads to the formation of immature, non-infectious viral particles.[1][2][3] This mechanism of
action makes it a vital component in highly active antiretroviral therapy (HAART).[1] For
laboratory research, the accurate and consistent preparation of Indinavir sulfate stock solutions
is paramount to ensure the reproducibility and reliability of experimental results.[1] This
document provides detailed protocols for the preparation, storage, and handling of Indinavir
sulfate ethanolate stock solutions.

Physicochemical and Solubility Data

Indinavir sulfate is a white to off-white, hygroscopic, crystalline powder.[1][2][4] Its hygroscopic
nature requires careful handling and storage to prevent moisture absorption, which can affect
the compound's stability and weighing accuracy.[1]

Table 1: Physicochemical Properties and Solubility of Indinavir Sulfate Ethanolate
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Property Value References

Molecular Formula C36H47Ns504 ¢ H2S04 [1112]

Molecular Weight 711.88 g/mol [1][2]

Appearance White to off-white crystalline (2104]
powder

Solubility in DMSO =100 mg/mL (~140 mM) [1][5]

Solubility in Water >100 mg/mL (~140 mM) [1]

Solubility in Methanol Very Soluble [1112]

Solubility in Ethanol Insoluble [1114]

Safety and Handling

Indinavir sulfate is considered harmful if swallowed and can cause serious skin and eye
irritation.[1] It may also lead to respiratory irritation.[1] Standard personal protective equipment
(PPE), including safety goggles, gloves, and a lab coat, should be worn when handling this
compound. All weighing and solution preparation should be performed in a chemical fume
hood.[1]

Experimental Protocols

Two common solvents for preparing Indinavir sulfate stock solutions are Dimethyl sulfoxide
(DMSO) and water, due to its high solubility in both.[4]

This protocol is suitable for most in vitro cell-based assays where the final concentration of
DMSO is maintained below a cytotoxic threshold (typically <0.5%).

Materials:
o Indinavir sulfate ethanolate powder
» High-purity, anhydrous DMSO

 Sterile conical or microcentrifuge tubes
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o Calibrated analytical balance
o Vortex mixer

e Sonicator bath (optional)
Procedure:

e Weighing: In a chemical fume hood, accurately weigh 71.19 mg of Indinavir sulfate powder
and transfer it to a sterile conical tube.[1]

e Dissolution: Add 1 mL of high-purity DMSO to the tube.[1]

e Mixing: Tightly cap the tube and vortex thoroughly until the powder is completely dissolved.
[1] If necessary, use a sonicator bath for brief intervals to aid dissolution, ensuring the
solution is clear and free of particulates.[1]

» Aliquoting: To prevent repeated freeze-thaw cycles, dispense the stock solution into smaller,
single-use aliquots (e.g., 20-50 pL) in sterile cryovials.[1]

o Storage: Store the aliquots as recommended in Table 2.
An aqueous stock solution is ideal for experiments that are sensitive to organic solvents.

Materials:

Indinavir sulfate ethanolate powder

Nuclease-free or sterile deionized water

Sterile conical or microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Procedure:
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e Weighing: In a chemical fume hood, accurately weigh 100 mg of Indinavir sulfate powder and
transfer it to a sterile conical tube.[1]

e Dissolution: Add 1 mL of sterile deionized water to the tube.[1]

e Mixing: Tightly cap the tube and vortex until the powder is completely dissolved. The
resulting solution should be clear.[1]

» Aliquoting: Dispense the agueous stock solution into single-use aliquots in sterile cryovials.

[1]

o Storage: Store the aliquots as recommended in Table 2. Note that aqueous solutions may
have a shorter stable shelf-life than DMSO stocks.[1]

Storage and Stability

Proper storage is essential to maintain the integrity of Indinavir sulfate. The solid compound is
hygroscopic and should be protected from moisture.[1] Stock solutions should be aliquoted to
avoid repeated freeze-thaw cycles.[6][7]

Table 2: Recommended Storage Conditions

Form Temperature Duration Notes

Store in a tightly
Solid Powder -20°C 2 to 3 years sealed container with

desiccant.[6]

Aliquot to avoid

In Solvent
-80°C Up to 1 year freeze-thaw cycles.[4]
(DMSO/Water)
[6]
In Solvent For short-term storage
-20°C Up to 1 month
(DMSO/Water) only.[6][7]
Visualization
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in a fume hood

2. Add appropriate volume of
DMSO or Water
3. Vortex/Sonicate until
fully dissolved

Preparation

v

(4. Aliquot into single-use vials)

5. Store at -20°C (short-term)
or -80°C (long-term)

Handling & Storage

(1. Weigh Indinavir Sulfate Ethanolate)

Figure 1: Workflow for Indinavir Sulfate Ethanolate Stock Solution Preparation

Click to download full resolution via product page

Caption: Workflow for preparing Indinavir sulfate stock solution.
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Figure 2: Mechanism of Action of Indinavir
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Caption: Indinavir inhibits HIV protease, blocking viral maturation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15567020#protocol-for-indinavir-sulfate-ethanolate-
stock-solution-preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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